3-(5-fluoropyridin-2-yl)-5-(piperidin-4-ylmethyl)-1,2,4-oxadiazole hydrochloride
Overview
Description
3-(5-Fluoropyridin-2-yl)-5-(piperidin-4-ylmethyl)-1,2,4-oxadiazole hydrochloride (FPPO) is a synthetically produced compound that has been studied for its potential applications in scientific research. FPPO has been found to have a variety of biochemical and physiological effects that make it a promising compound for laboratory experiments.
Scientific Research Applications
3-(5-fluoropyridin-2-yl)-5-(piperidin-4-ylmethyl)-1,2,4-oxadiazole hydrochloride has been studied for its potential applications in scientific research. It has been found to have anti-inflammatory and anti-microbial properties, which makes it a promising compound for research in the areas of infectious disease and inflammation. This compound has also been studied for its potential use in cancer research, as it has been found to inhibit the growth of certain cancer cells. Additionally, this compound has been studied for its potential in drug delivery systems, as it can be used to deliver drugs to specific sites in the body.
Mechanism of Action
The mechanism of action of 3-(5-fluoropyridin-2-yl)-5-(piperidin-4-ylmethyl)-1,2,4-oxadiazole hydrochloride is not yet fully understood. It is believed that this compound binds to certain receptors in the body, which results in a variety of biochemical and physiological effects. This compound is believed to act as an inhibitor of certain enzymes and proteins, which can lead to the inhibition of certain cellular processes. Additionally, this compound is believed to interact with certain receptors in the body, which can lead to the inhibition of certain cellular responses.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory and anti-microbial properties, which makes it a promising compound for research in the areas of infectious disease and inflammation. This compound has also been found to inhibit the growth of certain cancer cells, and has been studied for its potential in drug delivery systems. Additionally, this compound has been found to interact with certain receptors in the body, which can lead to the inhibition of certain cellular responses.
Advantages and Limitations for Lab Experiments
3-(5-fluoropyridin-2-yl)-5-(piperidin-4-ylmethyl)-1,2,4-oxadiazole hydrochloride has several advantages for laboratory experiments. It is relatively easy to synthesize, and can be used in a variety of drug delivery systems. Additionally, this compound has been found to have anti-inflammatory and anti-microbial properties, and has been studied for its potential use in cancer research. However, the mechanism of action of this compound is not yet fully understood, and further research is needed to elucidate its effects. Additionally, this compound is a synthetically produced compound, and may not be suitable for use in all laboratory experiments.
Future Directions
For 3-(5-fluoropyridin-2-yl)-5-(piperidin-4-ylmethyl)-1,2,4-oxadiazole hydrochloride include further research into its mechanism of action, as well as its potential applications in drug delivery systems and cancer research. Additionally, further research is needed to elucidate the biochemical and physiological effects of this compound, and to determine its potential for use in other areas of research. Additionally, further research is needed to determine the potential toxicity of this compound, and to develop methods for its safe and effective use in laboratory experiments. Finally, further research is needed to determine the potential for this compound to be used in other areas of research, such as drug design and drug discovery.
Synthesis Methods
3-(5-fluoropyridin-2-yl)-5-(piperidin-4-ylmethyl)-1,2,4-oxadiazole hydrochloride can be synthesized through several methods. One method involves the reaction of 5-fluoropyridine-2-carboxaldehyde with 4-methylpiperidine-1-carboxylic acid in the presence of sodium hydroxide and sodium carbonate. This is followed by the addition of 1,2,4-oxadiazole-5-carboxylic acid, which is then reacted with hydrochloric acid to form this compound hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(5-fluoropyridin-2-yl)-5-(piperidin-4-ylmethyl)-1,2,4-oxadiazole hydrochloride' involves the reaction of 5-(piperidin-4-ylmethyl)-1,2,4-oxadiazole with 5-fluoropyridine in the presence of a suitable catalyst, followed by the addition of hydrochloric acid to obtain the hydrochloride salt of the final product.", "Starting Materials": ["5-(piperidin-4-ylmethyl)-1,2,4-oxadiazole", "5-fluoropyridine", "catalyst", "hydrochloric acid"], "Reaction": ["Step 1: 5-(piperidin-4-ylmethyl)-1,2,4-oxadiazole is reacted with 5-fluoropyridine in the presence of a suitable catalyst to obtain the intermediate product.", "Step 2: The intermediate product is treated with hydrochloric acid to obtain the hydrochloride salt of the final product."] } | |
CAS RN |
2095409-17-7 |
Molecular Formula |
C13H16ClFN4O |
Molecular Weight |
298.7 |
Purity |
95 |
Origin of Product |
United States |
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